6-{[3-(1H-indol-1-yl)propanoyl]amino}hexanoic acid

• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol
• IUPAC Name: 6-(3-indol-1-ylpropanoylamino)hexanoic acid
• InChI: InChI=1S/C17H22N2O3/c20-16(18-11-5-1-2-8-17(21)22)10-13-19-12-9-14-6-3-4-7-15(14)19/h3-4,6-7,9,12H,1-2,5,8,10-11,13H2,(H,18,20)(H,21,22)
• InChI Key: JWWIDRSOQWKFSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2CCC(=O)NCCCCCC(=O)O

Description

6-{[3-(1H-indol-1-yl)propanoyl]amino}hexanoic acid is a synthetic compound that features an indole moiety, which is a significant heterocyclic system in natural products and drugs. Indole derivatives are known for their biological activities and are widely used in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{[3-(1H-indol-1-yl)propanoyl]amino}hexanoic acid typically involves the reaction of 3-(1H-indol-1-yl)propanoic acid with hexanoic acid derivatives under specific conditions. One common method involves the use of methanesulfonic acid (MsOH) under reflux in methanol (MeOH) to yield the desired indole derivative .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification, crystallization, and drying to obtain the final product in a solid form .

Chemical Reactions Analysis

Types of Reactions

6-{[3-(1H-indol-1-yl)propanoyl]amino}hexanoic acid can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the indole nitrogen or the carboxyl group.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral medium.

Reduction: LiAlH4 in dry ether or NaBH4 in methanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine (TEA).

Major Products Formed

Oxidation: Formation of indole-3-carboxylic acid derivatives.

Reduction: Formation of reduced indole derivatives.

Substitution: Formation of N-substituted indole derivatives.

Scientific Research Applications

6-{[3-(1H-indol-1-yl)propanoyl]amino}hexanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including anti-inflammatory and anti-cancer properties.

Medicine: Investigated as a potential therapeutic agent for various diseases.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 6-{[3-(1H-indol-1-yl)propanoyl]amino}hexanoic acid involves its interaction with specific molecular targets and pathways:

Inhibition of Cox-1 and Cox-2: These enzymes produce prostaglandins, which are involved in inflammation and pain.

Inhibition of Nitric Oxide Synthase: This enzyme produces nitric oxide, which plays a role in vascular regulation.

Comparison with Similar Compounds

Similar Compounds

3-(1H-Indol-1-yl)propanoic acid: Shares the indole moiety and similar biological activities.

3-(1H-indol-3-yl)propanoic acid: Another indole derivative with comparable properties

Uniqueness

6-{[3-(1H-indol-1-yl)propanoyl]amino}hexanoic acid is unique due to its specific structure, which combines the indole moiety with a hexanoic acid derivative, potentially enhancing its biological activity and specificity .